Cas no 1805041-66-0 (Methyl 3-cyano-4-difluoromethoxy-2-hydroxybenzoate)

• Product Name: Methyl 3-cyano-4-difluoromethoxy-2-hydroxybenzoate
• CAS No: 1805041-66-0
• MF: C₁₀H₇F₂NO₄
• MW: 243.163689851761
• CID: 4953325
• Update Time: 2025-10-31

Methyl 3-cyano-4-difluoromethoxy-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-4-difluoromethoxy-2-hydroxybenzoate

• Inchi： 1S/C10H7F2NO4/c1-16-9(15)5-2-3-7(17-10(11)12)6(4-13)8(5)14/h2-3,10,14H,1H3
• InChI Key： HEEPOCMUOXQIJM-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C(=O)OC)=C(C=1C#N)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 328
• XLogP3: 2.6
• Topological Polar Surface Area: 79.6

Additional information on Methyl 3-cyano-4-difluoromethoxy-2-hydroxybenzoate

Methyl 3-cyano-4-difluoromethoxy-2-hydroxybenzoate (CAS No. 1805041-66-0): A Comprehensive Overview

Methyl 3-cyano-4-difluoromethoxy-2-hydroxybenzoate (CAS No. 1805041-66-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of innovative therapeutic agents.

The molecular structure of Methyl 3-cyano-4-difluoromethoxy-2-hydroxybenzoate consists of a benzoic acid derivative with distinct substituents that contribute to its reactivity and functionality. The presence of a cyano group at the 3-position, combined with difluoromethoxy and hydroxyl groups at the 4- and 2-positions respectively, imparts unique electronic and steric properties to the molecule. These features are critical in determining its interaction with biological targets, making it an attractive scaffold for drug discovery.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. The structural motifs present in Methyl 3-cyano-4-difluoromethoxy-2-hydroxybenzoate align well with several pharmacophores that have shown efficacy in preclinical and clinical studies. For instance, the cyano group is known to enhance binding affinity to certain enzymes and receptors, while the hydroxyl and difluoromethoxy groups contribute to metabolic stability and bioavailability.

One of the most compelling aspects of this compound is its potential application in oncology research. Studies have demonstrated that benzoic acid derivatives can exhibit anti-proliferative effects by inhibiting key signaling pathways involved in cancer cell growth and survival. The specific substitution pattern in Methyl 3-cyano-4-difluoromethoxy-2-hydroxybenzoate may enhance its ability to interact with targets such as kinases and transcription factors, which are often dysregulated in malignant tumors.

Furthermore, the compound's structural similarity to known bioactive molecules suggests that it could serve as a lead compound for structure-based drug design. Computational modeling and high-throughput screening techniques have been employed to identify potential binding interactions between Methyl 3-cyano-4-difluoromethoxy-2-hydroxybenzoate and biological targets. These studies have provided valuable insights into its mechanism of action and have paved the way for further optimization.

The synthesis of Methyl 3-cyano-4-difluoromethoxy-2-hydroxybenzoate presents unique challenges due to the complexity of its functional groups. However, advances in synthetic chemistry have enabled more efficient and scalable production methods. Modern techniques such as palladium-catalyzed cross-coupling reactions and flow chemistry have been utilized to streamline the synthetic pathway, ensuring high yields and purity.

In addition to its pharmaceutical applications, Methyl 3-cyano-4-difluoromethoxy-2-hydroxybenzoate has shown promise in other areas of chemical research. Its reactivity makes it a useful intermediate for synthesizing more complex molecules, including those with potential agrochemical or material science applications. The compound's ability to undergo various transformations under controlled conditions allows researchers to explore diverse chemical space.

The safety profile of Methyl 3-cyano-4-difluoromethoxy-2-hydroxybenzoate is another critical consideration in its development. Extensive toxicological studies have been conducted to assess its acute and chronic effects on living systems. These studies have indicated that the compound exhibits low toxicity at relevant concentrations, making it suitable for further exploration in preclinical models.

The future prospects for Methyl 3-cyano-4-difluoromethoxy-2-hydroxybenzoate are vast, with ongoing research aimed at expanding its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into clinical applications. By leveraging cutting-edge technologies such as CRISPR gene editing and artificial intelligence-driven drug discovery platforms, researchers can accelerate the development process.

In conclusion, Methyl 3-cyano-4-difluoromethoxy-2-hydroxybenzoate (CAS No. 1805041-66-0) represents a significant advancement in the field of medicinal chemistry. Its unique structural features, coupled with promising preclinical data, position it as a valuable candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutic agents.